Cas no 9000-07-1 (CARRAGEENAN)

CARRAGEENAN Properties

Names and Identifiers

• CARRAGEENAN
• 3,6-anhydro-d-galactan
• aubygelgs
• aubygumdm
• burtonitev-40-e
• carastay
• carastayc
• carrageen
• carrageenangum
• CARRAGEENAN COMMERCIAL GRADE
• Aquagel
• Gum carrageenan
• MIV-150/ZA/CG
• 9000-07-1
• zinc;1-(5-cyanopyridin-2-yl)-3-[(1S,2S)-2-(6-fluoro-2-hydroxy-3-propanoylphenyl)cyclopropyl]urea;diacetate
• zinc 1-(5-cyano-2-pyridyl)-3-[(1S,2S)-2-(6-fluoro-2-hydroxy-3-propanoyl-phenyl)cyclopropyl]urea diacetate
• +Expand

• MDL： MFCD00081480
• InChIKey： UHVMMEOXYDMDKI-JKYCWFKZSA-L
• Inchi： InChI=1S/C19H17FN4O3.2C2H4O2.Zn/c1-2-15(25)11-4-5-13(20)17(18(11)26)12-7-14(12)23-19(27)24-16-6-3-10(8-21)9-22-16;2*1-2(3)4;/h3-6,9,12,14,26H,2,7H2,1H3,(H2,22,23,24,27);2*1H3,(H,3,4);/q;;;+2/p-2/t12-,14+;;;/m1.../s1
• SMILES： [Zn+2].CC([O-])=O.CC([O-])=O.N#CC1C=CC(NC(N[C@H]2C[C@H]2C2=C(F)C=CC(C(CC)=O)=C2O)=O)=NC=1

Computed Properties

• Exact Mass: 289.167794
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 289.167794
• Heavy Atom Count: 6
• Complexity: 72.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: No data available
• Melting Point: 118.5 deg C
• Vapor Pressure: No data available
• Flash Point: No data available
• FEMA: 2596 | IRISH MOSS EXTRACT
• Color/Form: Translucent, wrinkled, slightly shiny flakes or white to yellowish powder, odorless, slightly seaweed obscured
• Solubility: Soluble in water, insoluble in organic solvents
• Density: No data available